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Combustion & Performance Comparison

The table below summarizes the combustion, performance, and emission characteristics of 1-hexanel and

pentanol based on experimental studies in compression ignition (CI) engines.

Characteristic

1-Hexanol (in Waste Plastic
Oil Blends)

Pentanol (in Biodiesel/Diesel Blends)

Blend Proportions

Brake Thermal
Efficiency (BTE)

Brake-Specific Energy
Consumption (BSEC)

Cylinder Pressure

Heat Release Rate

10-30% by volume with Waste
Plastic Oil (WPO) [1]

Up to 42.1% [1]

Decreased with increasing

hexanol concentration [1]

Maximum of 86.42 bar [1]

Maximum of 117.43 J/deg [1]

15-50% by volume with biodiesel/diesel
[1]

Increase of ~1.28% reported with 15%
blend [1]

Information not explicitly available in
search results

Information not explicitly available in
search results

Information not explicitly available in
search results
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1-Hexanol (in Waste Plastic

Characteristic . Pentanol (in Biodiesel/Diesel Blends)
Oil Blends)
Hydrocarbon (HC) Increased with blend ratio (up Reduced by up to 22.58% with 15%
Emissions to 45 PPM for H30WPO70 at blend [1]
low load) [1]
Carbon Monoxide (CO) Increased with blend ratio Reduced by up to 50% [1]
Emissions (peak of 0.40% vol at low load)
[1]
Nitrogen Oxides (NOXx) Decreased with increasing Contradictory Data: One study reports
Emissions hexanol content and EGR [1] 44.2% reduction, another notes 10%

increase [1]

Soot/Smoke Emissions  Information not explicitly Reduced by 22.35% to 35% [1]
available in search results

Experimental Protocols Overview

The data in the comparison table is derived from established engine and combustion testing methodologies.

¢ Engine Testing for 1-Hexanol/WPO Blends: The data for 1-hexanol was obtained from
experiments conducted on a common rail direct injection (CRDI) diesel engine. The engine was
operated at a constant speed of 2000 rpm across a range of loads (20% to 80%). The 1-hexanol was
blended with Waste Plastic Oil (WPO) in volumes of 10%, 20%, and 30%. The study also investigated
the impact of Exhaust Gas Recirculation (EGR) at rates of 10% and 20% [1].

¢ General Combustion Mechanism Development: For fundamental combustion properties, chemical
kinetic mechanisms are developed and validated against experimental data. One approach involves
creating a skeletal chemical mechanism that simplifies the vast number of possible reactions. This
method was used to build a mechanism for 1-hexanol (as well as 1-hexane and 1-hexene) containing
72 species and 243 reactions. This mechanism is validated against data from premixed and
opposed flames, jet-stirred reactors (JSRs), and shock tubes to ensure its accuracy over a wide
range of conditions [2].

o Jet-Stirred Reactor (JSR) Experiments: A JSR is a type of Continuous Stirred Tank Reactor (CSTR)
used for studying fuel pyrolysis and oxidation. In this setup, gas-phase reactants are mixed
homogeneously via nozzles under well-controlled temperature and pressure. Species formed in the
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reactor are sampled and analyzed, often using techniques like Gas Chromatography (GC) and
Mass Spectrometry (MS), to provide data for building and validating kinetic models [3].

Create Your Own Combustion Pathway Diagrams

You can use the DOT language with Graphviz to create clear diagrams of combustion pathways or
experimental setups. The script below demonstrates how to map the initial stages of alcohol combustion, and

you can adapt this framework for more detailed mechanisms.

Primary Alcohol Fuels

H Abstraction H Abstraction

Initial Dehydrogenation

Hexanol Radical Pentanol Radical
¢Isomerization +Dehydration
Alkoxy Radicals Alkene + a-Radical

C-C B-Scission Decomposition

Small Hydrocarbons

Further Oxidation

CO Oxidation

Click to download full resolution via product page

Aldehydes

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://cpc.kaust.edu.sa/research/detail/combustion-experiments
https://www.smolecule.com/products/s1490533?utm_src=pdf-body-img
https://www.smolecule.com/products/s1490533?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

This diagram title is: Initial Combustion Pathways for Hexanol and Pentanol.

The diagram illustrates the different initial decomposition pathways for 1-hexanol and pentanol, highlighting

how their distinct molecular structures lead to unique chemical reactions during combustion.

Interpretation and Practical Implications

¢ For Engine Application and Emissions: The higher oxygen content and cetane number of 1-
hexanol make it a promising candidate for reducing NOx emissions when blended with low-cetane
alternative fuels like WPO, especially when combined with EGR [1]. Pentanol blends show a strong
tendency to reduce HC, CO, and smoke emissions, making them attractive for cleaner combustion
with traditional biodiesel [1].

¢ On the Conflicting NOx Data for Pentanol: The contradictory NOx data underscores that engine
outcomes are not governed by fuel chemistry alone. Factors such as engine load, injection
strategy, and the base fuel being blended can significantly influence whether NOx increases or
decreases. A finding from one specific engine and blend condition may not be universally applicable
[1].

¢ For Kinetic Modeling: When developing skeletal mechanisms for surrogate fuels, it is crucial to
include reaction classes specific to the functional groups of the components. The unique oxidation
behaviors of 1-hexanol and pentanol arise from their alcohol functional group (-OH) and carbon
chain length, which dictate their specific reaction pathways [2].
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pentanol-combustion-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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